Cas no 17249-00-2 (1,2-Anthracenedicarboxylicacid,9,10-dihydro-3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxo-)

• Product Name: 1,2-Anthracenedicarboxylicacid,9,10-dihydro-3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxo-
• CAS No: 17249-00-2
• Molecular Formula: C₂₄H₁₆O₁₂
• Molecular Weight: 496.37700
• CID: 156082
• PubChem ID: 5491366

1,2-Anthracenedicarboxylicacid,9,10-dihydro-3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxo- Properties

Names and Identifiers

• 1,2-Anthracenedicarboxylicacid,9,10-dihydro-3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxo-
• 3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxoanthracene-1,2-dicarboxylic acid
• Lacaeure B
• laccaic acid B
• Laccainsaeure B
• LACCAIC ACID B STANDARD
• 9,10-Dihydro-3,5,6,8-tetrahydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxo-1,2-anthracenedicarboxylic acid
• 7-[2-Hydroxy-5-(2-hydroxyethyl)phenyl]-3,5,6,8-tetrahydroxy-9,10-dioxo-9,10-dihydro-1,2-anthracenedicarboxylic acid
• 3,5,6,8-tetrahydroxy-7-(2-hydroxy-5-(2-hydroxyethyl)phenyl)-9,10-dioxo-9,10-dihydroanthracene-1,2-dicarboxylic acid
• SCHEMBL2137865
• 3,5,6,8-TETRAHYDROXY-7-[2-HYDROXY-5-(2-HYDROXYETHYL)PHENYL]-9,10-DIOXO-9,10-DIHYDROANTHRACENE-1,2-DICARBOXYLIC ACID
• CHEBI:90188
• DTXSID10169319
• AKOS040752373
• 1,2-Anthracenedicarboxylic acid, 9,10-dihydro-3,5,6,8-tetrahydroxy-7-(2-hydroxy-5-(2-hydroxyethyl)phenyl)-9,10-dioxo-
• 17249-00-2
• Q27162389

• InChIKey： BVLPXKYBBOURAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H16O12/c25-4-3-7-1-2-10(26)8(5-7)13-20(30)17-16(22(32)21(13)31)18(28)9-6-11(27)14(23(33)34)15(24(35)36)12(9)19(17)29/h1-2,5-6,25-27,30-32H,3-4H2,(H,33,34)(H,35,36)
• SMILES： OCCC1C=CC(O)=C(C2C(O)=C(O)C3C(C4=CC(O)=C(C(=O)O)C(C(=O)O)=C4C(=O)C=3C=2O)=O)C=1

Computed Properties

• Exact Mass: 496.06400
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 496.064176
• Heavy Atom Count: 36
• Complexity: 906
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 994
• Surface Charge: 0
• Topological Polar Surface Area: 230

Experimental Properties

• LogP: 1.58820
• PSA: 230.12000
• Refractive Index: 1.813
• Boiling Point: 918°Cat760mmHg
• Flash Point: 522.8°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.825

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids